N-(2,5-dimethoxyphenyl)-N'-isopropylethanediamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-N'-propan-2-yloxamide
• InChI: InChI=1S/C13H18N2O4/c1-8(2)14-12(16)13(17)15-10-7-9(18-3)5-6-11(10)19-4/h5-8H,1-4H3,(H,14,16)(H,15,17)
• InChI Key: YEXASFWYCBZSLA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C(=O)NC1=C(C=CC(=C1)OC)OC
• Molecular Formula: C13H18N2O4
• Molecular Weight: 266.29 g/mol

Description

N-(2,5-dimethoxyphenyl)-N'-isopropylethanediamide, also known as 2C-I, is a synthetic phenethylamine compound that belongs to the 2C family of psychedelics. It was first synthesized in 1975 by Alexander Shulgin, a renowned chemist and pharmacologist, and has since gained popularity as a recreational drug due to its hallucinogenic effects. However, 2C-I has also been the subject of scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of N-(2,5-dimethoxyphenyl)-N'-isopropylethanediamide is not fully understood, but it is believed to work by binding to serotonin receptors in the brain. Specifically, this compound has a high affinity for the 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including increased serotonin and dopamine release, altered neural activity in the prefrontal cortex, and changes in heart rate and blood pressure. These effects are thought to underlie the drug's hallucinogenic properties.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,5-dimethoxyphenyl)-N'-isopropylethanediamide in lab experiments is that it is a relatively stable compound that can be easily synthesized and purified. Additionally, its effects on serotonin receptors make it a useful tool for studying the role of serotonin in various physiological processes. However, one limitation of using this compound in lab experiments is that it is a controlled substance in many countries, which can make it difficult to obtain for research purposes.

Future Directions

There are several potential future directions for research on N-(2,5-dimethoxyphenyl)-N'-isopropylethanediamide. One area of interest is in the development of new drugs that target the 5-HT2A receptor, based on the structure of this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications. Finally, there is a need for more studies on the long-term effects of this compound use, particularly in terms of its impact on mental health and cognitive function.
In conclusion, this compound, or this compound, is a synthetic phenethylamine compound that has gained popularity as a recreational drug, but also has potential therapeutic applications. Its mechanism of action involves binding to serotonin receptors in the brain, and it has a range of biochemical and physiological effects. While there are advantages and limitations to using this compound in lab experiments, there are also several potential future directions for research on this compound.

Scientific Research Applications

N-(2,5-dimethoxyphenyl)-N'-isopropylethanediamide has been studied for its potential therapeutic applications, particularly in the treatment of anxiety, depression, and post-traumatic stress disorder (PTSD). Research has shown that this compound has anxiolytic and antidepressant effects in animal models, and may also have neuroprotective properties.